(2Z)-3-(diethylamino)-2-fluoroprop-2-enal
Overview
Description
“(2Z)-3-(Diethylamino)-2-fluoroprop-2-enal” is a synthetic organic compound . It has a CAS Number of 152873-64-8 and a molecular weight of 145.18 . The IUPAC name for this compound is (2Z)-3-(diethylamino)-2-fluoro-2-propenal . It is also known by the synonyms (2Z)-3-(Diethylamino)-2-fluoroacrolein and (2Z)-3-(Diethylamino)-2-fluoroacry
Scientific Research Applications
Chemosensor Applications
(2Z)-3-(diethylamino)-2-fluoroprop-2-enal and its derivatives have been extensively studied for their applications as chemosensors. A notable research study developed a chemosensor based on a derivative, (4Z)-4-(4-diethylamino)-2-hydroxybenzylideneamino)-1,2-dihydro-1,5-dimethyl-2-phenylpyrazol-3-one, showing a discriminating fluorescent response for the highly selective and nanomolar detection of Cu²⁺ and Zn²⁺ ions. This sensor could form complexes with these ions in a 1:1 stoichiometry with detection limits of 5 nM and 15 nM, respectively. It was also utilized to manufacture an INHIBIT type logic gate at the molecular level using fluorescence responses, indicating its potential in advanced molecular computing applications (Fegade et al., 2015).
Spectroscopic Analysis and Molecular Structure
The molecular structure and spectroscopic properties of derivatives of this compound, such as 2-Diethylamino-3-phenylpropenal, have been extensively characterized using various spectroscopic methods and quantum-chemical calculations. These studies are crucial for understanding the electron transition energies and the molecular conformation of the compounds, providing insights into their chemical properties and potential applications (Chipanina et al., 2003).
Bioimaging Applications
Derivatives of this compound have shown promise in bioimaging applications. For example, a new fluorescent probe, composed of a derivative and coumarin, demonstrated excellent selectivity and sensitivity towards Zn²⁺ at the ppb level, including a significant variation of emission wavelength after binding with Zn²⁺. This probe's ability to change emission color from green to red upon binding with Zn²⁺, along with its successful application in cell-imaging, marks its potential in biological, environmental, and safety inspection applications (Tan et al., 2014).
Nonlinear Optical Properties
Research into the nonlinear optical properties of compounds related to this compound, such as diethyl-amino-fluorographene, has shown dramatic enhancements in nonlinear optical response. This is attributed to the introduction of diethylamine groups acting as strong electron donors, forming a donor−π bridge–acceptor nonlinear optical chromophore scheme. Such compounds are significant in the advancement of nonlinear optical materials and their applications in various fields (Papadakis et al., 2019).
Properties
IUPAC Name |
(Z)-3-(diethylamino)-2-fluoroprop-2-enal |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12FNO/c1-3-9(4-2)5-7(8)6-10/h5-6H,3-4H2,1-2H3/b7-5- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBQGWMLUZOCKAE-ALCCZGGFSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C=C(C=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)/C=C(/C=O)\F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
152873-64-8 |
Source
|
| Record name | (2Z)-3-(diethylamino)-2-fluoroprop-2-enal | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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